Cas no 1807020-49-0 (Ethyl 3-bromo-4-cyano-2-(difluoromethyl)benzoate)

• Product Name: Ethyl 3-bromo-4-cyano-2-(difluoromethyl)benzoate
• CAS No: 1807020-49-0
• MF: C₁₁H₈BrF₂NO₂
• MW: 304.087529182434
• CID: 4948581
• Update Time: 2025-05-20

Ethyl 3-bromo-4-cyano-2-(difluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-bromo-4-cyano-2-(difluoromethyl)benzoate

• Inchi： 1S/C11H8BrF2NO2/c1-2-17-11(16)7-4-3-6(5-15)9(12)8(7)10(13)14/h3-4,10H,2H2,1H3
• InChI Key： UXAOSNPJFNFIKZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=CC(C(=O)OCC)=C1C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 329
• XLogP3: 3.2
• Topological Polar Surface Area: 50.1

Additional information on Ethyl 3-bromo-4-cyano-2-(difluoromethyl)benzoate

Ethyl 3-bromo-4-cyano-2-(difluoromethyl)benzoate: A Comprehensive Overview

Ethyl 3-bromo-4-cyano-2-(difluoromethyl)benzoate, also known by its CAS number 1807020-49-0, is a complex organic compound with significant applications in various fields of chemistry. This compound is characterized by its unique structure, which includes a benzoate ester group, a bromine atom, a cyano group, and a difluoromethyl substituent. The combination of these functional groups makes it a versatile molecule with potential uses in drug discovery, material science, and advanced chemical synthesis.

Recent studies have highlighted the importance of Ethyl 3-bromo-4-cyano-2-(difluoromethyl)benzoate in the development of novel pharmaceutical agents. The bromine atom at the 3-position and the cyano group at the 4-position provide opportunities for further functionalization, enabling the creation of bioactive compounds with specific pharmacological properties. Researchers have explored its role as an intermediate in the synthesis of anticancer agents, where its ability to undergo various coupling reactions has been exploited to design molecules with enhanced bioavailability and efficacy.

The presence of the difluoromethyl group at the 2-position introduces additional complexity to the molecule's structure. This group not only contributes to the compound's stability but also enhances its reactivity under certain conditions. Recent advancements in fluorine chemistry have underscored the importance of such groups in modulating the physical and chemical properties of organic compounds. For instance, fluorinated benzoates like Ethyl 3-bromo-4-cyano-2-(difluoromethyl)benzoate have shown promise in improving the solubility and permeability of drugs, making them more effective in treating various diseases.

In terms of synthesis, Ethyl 3-bromo-4-cyano-2-(difluoromethyl)benzoate can be prepared through a series of well-established organic reactions. The starting material typically involves a substituted benzoic acid derivative, which undergoes esterification to form the benzoate ester. Subsequent introduction of bromine and cyano groups is achieved through electrophilic substitution reactions, while the difluoromethyl group can be introduced via nucleophilic substitution or coupling reactions. The optimization of these reaction conditions has been a focal point of recent research efforts, with scientists aiming to develop more efficient and environmentally friendly synthetic routes.

The physical properties of Ethyl 3-bromo-4-cyano-2-(difluoromethyl)benzoate are also of great interest to researchers. Its melting point, boiling point, and solubility characteristics are influenced by the interplay between its functional groups. For example, the cyano group contributes to hydrogen bonding capabilities, while the bromine atom increases molecular weight and affects thermal stability. These properties make it suitable for use in high-performance materials such as polymers and coatings, where thermal and chemical resistance are critical.

From an environmental perspective, understanding the degradation pathways of Ethyl 3-bromo-4-cyano-2-(difluoromethyl)benzoate is essential for assessing its potential impact on ecosystems. Recent studies have investigated its biodegradability under various conditions, revealing that certain microbial communities can metabolize this compound efficiently. This knowledge is crucial for industries that utilize this compound in their products, as it helps ensure compliance with environmental regulations and promotes sustainable practices.

In conclusion, Ethyl 3-bromo-4-cyano-2-(difluoromethyl)benzoate (CAS No: 1807020-49-0) is a multifaceted organic compound with diverse applications across multiple disciplines. Its unique structure enables it to serve as an intermediate in drug development, a building block in material science, and a valuable tool in advanced chemical synthesis. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in shaping future innovations in chemistry.